DL-2-Aminobutyric acid
DL-2-Aminobutyric acid
Alpha-Aminobutyric Acid is an alpha-amino acid that is a derivative of alanine with a side chain that is one carbon longer than the alanine side chain. It is synthesized through the transamination of oxobutyrate and is utilized in the biosynthesis of nonribosomal peptides.
Alpha-aminobutyric acid is an alpha-amino acid that is butyric acid bearing a single amino substituent located at position 2. It has a role as a human metabolite. It is a monocarboxylic acid and a non-proteinogenic alpha-amino acid. It derives from a butyric acid. It is a conjugate acid of an alpha-aminobutyrate.
Alpha-aminobutyric acid is an alpha-amino acid that is butyric acid bearing a single amino substituent located at position 2. It has a role as a human metabolite. It is a monocarboxylic acid and a non-proteinogenic alpha-amino acid. It derives from a butyric acid. It is a conjugate acid of an alpha-aminobutyrate.
Brand Name:
Vulcanchem
CAS No.:
2835-81-6
VCID:
VC0166105
InChI:
InChI=1S/C4H9NO2/c1-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
SMILES:
CCC(C(=O)O)N
Molecular Formula:
C4H9NO2
Molecular Weight:
103.12 g/mol
DL-2-Aminobutyric acid
CAS No.: 2835-81-6
Reference Standards
VCID: VC0166105
Molecular Formula: C4H9NO2
Molecular Weight: 103.12 g/mol
| CAS No. | 2835-81-6 |
|---|---|
| Product Name | DL-2-Aminobutyric acid |
| Molecular Formula | C4H9NO2 |
| Molecular Weight | 103.12 g/mol |
| IUPAC Name | 2-aminobutanoic acid |
| Standard InChI | InChI=1S/C4H9NO2/c1-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7) |
| Standard InChIKey | QWCKQJZIFLGMSD-UHFFFAOYSA-N |
| SMILES | CCC(C(=O)O)N |
| Canonical SMILES | CCC(C(=O)[O-])[NH3+] |
| Description | Alpha-Aminobutyric Acid is an alpha-amino acid that is a derivative of alanine with a side chain that is one carbon longer than the alanine side chain. It is synthesized through the transamination of oxobutyrate and is utilized in the biosynthesis of nonribosomal peptides. Alpha-aminobutyric acid is an alpha-amino acid that is butyric acid bearing a single amino substituent located at position 2. It has a role as a human metabolite. It is a monocarboxylic acid and a non-proteinogenic alpha-amino acid. It derives from a butyric acid. It is a conjugate acid of an alpha-aminobutyrate. |
| Synonyms | (2S)-2-aminobutanoic acid 2-aminobutanoic acid 2-aminobutyric acid alpha-aminobutyric acid alpha-aminobutyric acid, (+-)-isomer alpha-aminobutyric acid, (R)-isomer alpha-aminobutyric acid, (S)-isomer butyrine butyrine, (+-)-isomer butyrine, (R)-isomer butyrine, (S)-isomer homoalanine L-2-aminobutyric acid l-homoalanine |
| PubChem Compound | 6657 |
| Last Modified | Nov 11 2021 |
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